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Compound of Interest

Compound Name: 6-Chloro-3,3-dimethylindoline

CAS No.: 1368462-49-0

Cat. No.: B2761948

Get Quote

Structural Analysis & Numbering
Before interpreting the spectra, it is crucial to establish the correct numbering scheme, as

"indoline" (2,3-dihydroindole) differs from the "indole" numbering often found in automated

databases.

Core Scaffold: 2,3-Dihydro-1H-indole (Indoline).

Substituents:

Gem-dimethyl: Two methyl groups at the C3 position (quaternary center).

Chloro: Substitution at the C6 position on the benzene ring.[1]

DOT Diagram: Structure & Numbering Logic
The following diagram visualizes the atom mapping used for the chemical shift assignments.
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Caption: Atom numbering scheme for 6-Chloro-3,3-dimethylindoline. Note the quaternary C3

carrying two methyl groups and the C6-Chloro substitution.

Comparative Data Analysis
This section compares the Predicted/Expected Shifts (Product Performance) against the Parent

Scaffold (Alternative). This comparison highlights the specific diagnostic signals introduced by

the functional groups.

Table 1: 13C NMR Chemical Shift Assignments (CDCl₃)
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Carbon Position Atom Type
Expected Shift (δ
ppm)

Diagnostic Notes

C7a Quaternary (Ar) 151.0 – 153.0
Most deshielded

carbon; ortho to N.

C3a Quaternary (Ar) 136.0 – 138.0

Bridgehead carbon;

para to Cl effect (-1.9

ppm).

C6 Quaternary (Ar-Cl) 133.0 – 135.0

Diagnostic: Ipso-Cl

carbon. Distinctive

downfield shift vs.

parent.

C4 Methine (Ar-H) 124.0 – 126.0
Meta to Cl (+1.3 ppm

effect).

C5 Methine (Ar-H) 121.0 – 122.0
Ortho to Cl (-0.4 ppm

effect); Para to N.

C7 Methine (Ar-H) 109.0 – 111.0

Diagnostic: Shielded

by N lone pair; Ortho

to Cl.

C2 Methylene (CH₂) 55.0 – 60.0
Deshielded by

adjacent Nitrogen.

C3 Quaternary (Aliph) 42.0 – 46.0

Diagnostic:

Quaternary center

carrying gem-

dimethyls.

C3-Me Methyl (CH₃) 24.0 – 28.0

Intense signal; gem-

dimethyls typically

overlap or appear very

close.

Substituent Effect Logic (The "Why")
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Gem-Dimethyl Effect: The introduction of two methyl groups at C3 converts the C3 from a

methine (in indole) or methylene (in indoline) to a quaternary carbon. This shifts C3

downfield to ~44 ppm and introduces a strong high-field signal (~26 ppm) for the methyls.

6-Chloro Effect: Based on standard additivity rules for benzene derivatives:

Ipso (C6): ~ +6 ppm (Deshielding).

Ortho (C5, C7): ~ -0.4 ppm (Slight shielding).

Meta (C4, C7a): ~ +1.3 ppm (Slight deshielding).

Para (C3a): ~ -1.9 ppm (Shielding).

Experimental Validation Protocol
To confirm the identity of 6-Chloro-3,3-dimethylindoline in a drug development context, rely

on the following self-validating workflow.

Methodology
Solvent Selection:CDCl₃ is preferred for sharp resolution of the gem-dimethyls. Use DMSO-

d₆ only if solubility is an issue, as it may broaden exchangeable NH protons (though 13C is

less affected).

Pulse Sequence:

Standard 13C {1H}: To observe all carbons, including quaternary C3, C3a, C6, and C7a.

DEPT-135: Critical for distinguishing the C2 methylene (inverted, negative phase) from the

C3-Methyls (upright, positive phase).

Relaxation Delay (d1): Set d1 > 2.0s. The quaternary carbons (C3, C6-Cl, C7a) have long T1

relaxation times. Insufficient delay will suppress these diagnostic peaks.

DOT Diagram: Validation Workflow
Follow this logic path to definitively assign the structure.
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Caption: Step-by-step logic for validating the 6-Chloro-3,3-dimethylindoline structure using

13C and DEPT NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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